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Compound of Interest

Compound Name: NIR-797-isothiocyanate

Cat. No.: B1146953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for NIR-
797-isothiocyanate powder, a near-infrared cyanine dye crucial for labeling proteins and other

biomolecules in various research and drug development applications. Adherence to the

following protocols and safety measures is critical to ensure a safe laboratory environment and

the integrity of experimental outcomes.

Compound Identification and Properties
NIR-797-isothiocyanate is a synthetic, near-infrared fluorescent dye. The isothiocyanate

group enables covalent conjugation to primary amines on biomolecules. A summary of its key

properties is presented in Table 1.

Table 1: Physicochemical and Spectroscopic Properties of NIR-797-Isothiocyanate
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Property Value Source(s)

Chemical Name

1,1′-Bis(4-sulfobutyl)-11-(4-

isothiocyanatophenylthio)-3,3,

3′,3′-tetramethyl-10,12-

trimethyleneindotricarbocyanin

e monosodium salt

[1]

CAS Number 152111-91-6 [2][3]

Molecular Formula C45H50N3NaO6S4 [2][3]

Molecular Weight 880.14 g/mol

Appearance Blue-green powder

Purity
≥70% (coupling to amines),

>90% (HPLC)
[3]

Solubility Soluble in ethanol and DMSO [3]

Excitation Maximum (λex)
795 nm (in 0.1 M phosphate

buffer, pH 7.0)

Emission Maximum (λem)
817 nm (in 0.1 M phosphate

buffer, pH 7.0)

Safety and Hazard Information
A complete, official Safety Data Sheet (SDS) for NIR-797-isothiocyanate is not readily

available in the public domain. The information below is synthesized from supplier data and

safety guidelines for cyanine dyes and isothiocyanate compounds. It is imperative to request a

comprehensive SDS from your supplier and consult with your institution's Environmental Health

and Safety (EHS) department before handling this compound.

Table 2: Hazard Information and Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/pdf/Technical_Support_Center_Handling_and_Storage_of_Thiocyanate_Compounds.pdf
http://file.medchemexpress.com/batch_PDF/HY-D0134/NIR-797-isothiocyanate-SDS-MedChemExpress.pdf
https://www.abcam.com/en-us/products/biochemicals/nir-797-isothiocyanate-near-infrared-fluorescent-dye-ab145280
http://file.medchemexpress.com/batch_PDF/HY-D0134/NIR-797-isothiocyanate-SDS-MedChemExpress.pdf
https://www.abcam.com/en-us/products/biochemicals/nir-797-isothiocyanate-near-infrared-fluorescent-dye-ab145280
https://www.abcam.com/en-us/products/biochemicals/nir-797-isothiocyanate-near-infrared-fluorescent-dye-ab145280
https://www.abcam.com/en-us/products/biochemicals/nir-797-isothiocyanate-near-infrared-fluorescent-dye-ab145280
https://www.benchchem.com/product/b1146953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category Statement Source(s)

GHS Classification

Not officially classified, but

should be handled as a

hazardous substance.

Isothiocyanates are generally

irritants and sensitizers.

[4]

Potential Hazards

May cause eye, skin, and

respiratory tract irritation. May

cause allergic skin or

respiratory reactions. The

toxicological properties have

not been thoroughly

investigated.

[4]

Precautionary Statements

Avoid contact with skin and

eyes. Avoid inhalation of dust.

Wear appropriate personal

protective equipment. Use in a

well-ventilated area.

[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling NIR-797-isothiocyanate powder and

its solutions.

Table 3: Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye Protection
Chemical splash goggles and

a face shield.

Protects against splashes and

airborne powder that can

cause severe eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).

Consider double-gloving.

Prevents skin contact, which

can lead to irritation and

potential sensitization.

Body Protection
A lab coat, long pants, and

closed-toe shoes.

Protects skin from accidental

spills and splashes.

Respiratory Protection

Use in a chemical fume hood.

If weighing outside a fume

hood, a dust mask (e.g., N95)

is recommended.

Minimizes inhalation of the fine

powder.

Experimental Protocols: Safe Handling and
Reconstitution
The following protocol outlines the safe handling of NIR-797-isothiocyanate powder from

receiving to the preparation of a stock solution. This procedure is based on best practices for

handling reactive fluorescent dyes.

General Handling Workflow
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Workflow for Safe Handling of NIR-797-Isothiocyanate Powder

Preparation Powder Handling

Solution Preparation

Don PPE

Prepare Fume Hood

Weigh Powder

Clean & decontaminate surface

Receive Vial

Equilibrate to RT

In desiccator

In fume hood

Transfer to Tube

Add Solvent

Vortex to Dissolve

Store Solution

Protect from light

Click to download full resolution via product page

Caption: A streamlined workflow for the safe handling of NIR-797-isothiocyanate powder.
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Step-by-Step Reconstitution Protocol
This protocol provides a general method for preparing a stock solution of NIR-797-
isothiocyanate. The optimal concentration may vary depending on the specific application.

Preparation:

Don the appropriate PPE as outlined in Table 3.

Prepare a clean and decontaminated work area in a chemical fume hood.

Allow the vial of NIR-797-isothiocyanate powder to equilibrate to room temperature in a

desiccator before opening to prevent moisture condensation.

Weighing the Powder:

Carefully open the vial inside the chemical fume hood.

Using a clean spatula, weigh the desired amount of powder onto a weigh boat. Handle the

powder gently to avoid creating dust.

Dissolving the Powder:

Transfer the weighed powder to a microcentrifuge tube or a suitable vial.

Add the appropriate volume of anhydrous dimethyl sulfoxide (DMSO) or ethanol to

achieve the desired concentration (e.g., 1 mg/mL).[3]

Vortex the solution until the powder is completely dissolved. The solution should be clear.

Storage of Stock Solution:

Protect the stock solution from light by wrapping the tube in aluminum foil or using an

amber tube.

Store the stock solution at -20°C for long-term storage.[3] It is recommended to aliquot the

solution to avoid multiple freeze-thaw cycles.
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Emergency Procedures
In the event of a spill or personal exposure, follow these emergency procedures and consult

your institution's EHS guidelines.

Emergency Response Decision Tree

Emergency Procedures for NIR-797-Isothiocyanate Incidents

Incident

Spill Personal Exposure

Small Spill

Contained in fume hood

Large Spill

Outside fume hood

Skin Contact Eye Contact Inhalation

Absorb and Clean

Use inert absorbent

Evacuate Area Wash with Soap and Water

15 minutes

Flush with Water

15 minutes

Move to Fresh Air

Call EHSDispose as Hazardous Waste Seek Medical Attention

Click to download full resolution via product page

Caption: A decision tree for responding to incidents involving NIR-797-isothiocyanate.

Spill Cleanup
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Small Spills (inside a chemical fume hood):

Decontaminate the area with an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbent material into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap and water.

Large Spills (outside a chemical fume hood):

Evacuate the immediate area and restrict access.

Notify your supervisor and your institution's EHS department immediately.

Allow only trained personnel with appropriate PPE to clean up the spill.

First Aid Measures
Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.[2]

Storage and Stability
Proper storage is crucial to maintain the stability and reactivity of NIR-797-isothiocyanate.

Table 4: Storage and Stability Information
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Condition Recommendation Source(s)

Short-term Storage -20°C [3]

Long-term Storage -20°C [3]

General Recommendations

Store under desiccating

conditions. Protect from light

and moisture.

[3]

Stability

Can be stored for up to 12

months under appropriate

conditions.

[3]

Waste Disposal
All waste containing NIR-797-isothiocyanate, including empty containers, contaminated PPE,

and spill cleanup materials, must be treated as hazardous waste.

Waste Collection: Collect all waste in a designated, properly labeled hazardous waste

container.

Deactivation (Optional, consult EHS): The reactive isothiocyanate group may be hydrolyzed

by treatment with a basic solution (e.g., 5% sodium hydroxide) for at least one hour.[4]

However, this should only be performed after a thorough risk assessment and in consultation

with your institution's EHS department.

Disposal: Contact your institution's EHS department to arrange for the pickup and disposal of

the hazardous waste. Do not dispose of down the drain.[1][4]

Disclaimer: This guide is intended for informational purposes only and is based on currently

available data. The absence of a complete Safety Data Sheet for NIR-797-isothiocyanate
means that not all potential hazards may be known. Researchers are strongly advised to obtain

a comprehensive SDS from their supplier and to consult with their institution's Environmental

Health and Safety department for specific guidance. All laboratory work should be conducted

by trained personnel in a properly equipped facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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